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Get Quote

The table below summarizes the core identity and metabolic relationships of 4-Dihydroboldenone.

Property Description

Systematic Name (1S,2R,7R,10R,11S,14S,15S)-14-hydroxy-2,15-

dimethyltetracyclo[8.7.0.0²,⁷.0¹¹,¹⁵]heptadec-3-en-5-one [1]

Common Aliases 1-Testosterone; δ1-Dihydrotestosterone (δ1-DHT); Dihydroboldenone [2]

Chemical Formula C₁₉H₂₈O₂ [1] [3]

Average Molecular
Weight

288.4244 g/mol [1] [3]

CAS Registry
Number

10529-96-1 [1] [3]

Parent Compound Boldenone (Δ1-Testosterone) [1] [3]

Metabolic Origin 5α-reduced metabolite of Boldenone [4] [2]

Role in Doping
Detection

Crucial metabolite for detecting illegal Boldenone use [1] [3]
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Pharmacological Characteristics and Experimental
Data

The following table details the known and predicted properties of 4-Dihydroboldenone.

Category Details

Drug Class Synthetic Anabolic-Androgenic Steroid (AAS) [2]

Primary Mechanism Agonist of the Androgen Receptor (AR) [2]

Anabolic/Androgenic
Potency

In vivo, an equimolar dose has similar potency to testosterone propionate

in stimulating growth of prostate, seminal vesicles, and levator ani muscle
[2].

Key Pharmacodynamic
Finding

High androgenic/anabolic potency even without further metabolism; also
increases liver weight [2].

Predicted Water
Solubility

0.013 g/L [1] [3]

Predicted logP 3.38 [1] [3]

Metabolism & Excretion Metabolized in the liver and excreted in urine [5] [2].

Urine Detection Window Metabolites can be detected for up to 3 weeks after administration of
related compounds [5].

Analytical Detection and Experimental Considerations

Detection of 4-Dihydroboldenone typically relies on gas chromatography-mass spectrometry (GC-MS)

analysis of urine samples [2]. The following diagram outlines the core experimental workflow for its

identification as a metabolite.
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Experimental Workflow for 4-Dihydroboldenone Identification

Important Notes on Data Limitations and Context

Limited Direct Data: Much of the available information is inferred from its identity as a metabolite of
Boldenone or its characterization as the synthetic compound 1-Testosterone [1] [2].

Regulatory Status: The use of Boldenone and its metabolites is banned in humans and food-
producing animals in many jurisdictions. 4-Dihydroboldenone itself is classified as a Schedule III
controlled substance in the United States [4] [2].
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Toxicological Effects: Androgenic-anabolic steroids are associated with toxicological effects on the

cardiovascular, hepatic, and neuroendocrine systems [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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